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Compound of Interest

Compound Name: Chloroacetone

An In-depth Technical Guide to the Physical Properties of 1-Chloro-2-propanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
chloro-2-propanone (also known as chloroacetone), a significant compound in organic
synthesis. The information is presented for use by researchers, scientists, and professionals in
drug development, with a focus on clarity, detail, and practical application in a laboratory
setting.

Summary of Physical Properties

1-Chloro-2-propanone is a colorless liquid that tends to darken upon exposure to light.[1][2][3]
It possesses a pungent and irritating odor.[1][2][4] The quantitative physical data for this
compound are summarized in the table below for easy reference and comparison.
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Property Value Conditions
Molecular Formula CsHsCIO
Molecular Weight 92.52 g/mol
Melting Point -44.5°Cto-45 °C
N ) At standard atmospheric
Boiling Point 119 °Cto 120 °C
pressure
Density 1.123 g/cm3 at 25 °C
1.15 g/cm3 at 20 °C[1][5]
1.162 g/cm3 at 25 °C[6]
Refractive Index (nD) 1.432 at 20 °C[6]
Solubility in Water 10 g/100 mL at 20 °C[1][3]
o ) o With alcohol, ether, and
Solubility in Organic Solvents Miscible
chloroform([3][4][6][7]
Vapor Pressure 12.0 mmHg at 25 °CJ[1]

Flash Point

32°Cto40°C

Autoignition Temperature

610 °C

[3](5]

Dipole Moment

227Dt0 236D

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of

1-chloro-2-propanone. These protocols are designed to be followed in a standard organic

chemistry laboratory.

Safety Precaution: 1-Chloro-2-propanone is a lachrymator and is toxic.[2][4] It is irritating to the

eyes, skin, and respiratory system.[6][8] All handling and experiments must be conducted

within a certified chemical fume hood, and appropriate personal protective equipment (PPE),

including chemical splash goggles, gloves, and a lab coat, must be worn at all times.[8][9]
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Determination of Boiling Point via Simple Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Simple distillation is a reliable method for determining the boiling point of a pure
liquid sample.[9]

Apparatus:

e Round-bottom flask (25 mL or 50 mL)

« Distillation head (still head)

e Thermometer and adapter

o Condenser (Liebig or other suitable type)

e Receiving flask (e.g., Erlenmeyer flask)

e Heating mantle or oil bath

 Boiling chips

e Clamps and stands

Procedure:

» Place a few boiling chips into the round-bottom flask.
o Add approximately 10-15 mL of 1-chloro-2-propanone to the flask.

o Assemble the simple distillation apparatus inside a fume hood. Ensure all joints are securely
connected.

» Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation head.[9]

e Begin circulating cold water through the condenser, with water entering at the bottom inlet
and exiting at the top outlet.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Gently heat the flask using the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor rises. The temperature
will increase and then stabilize as the vapor surrounds the thermometer bulb; this stable
temperature is the boiling point.[9]

» Record the temperature range over which the liquid distills. For a pure compound, this range
should be narrow (1-2 °C).

» Continue distillation until only a small amount of liquid remains in the distilling flask. Do not
distill to dryness.

Allow the apparatus to cool completely before disassembly.

Determination of Density using a Pychometer

Density is the mass per unit volume of a substance. A pycnometer (or specific gravity bottle)
allows for the precise measurement of the volume of a liquid, enabling an accurate density
determination.

Apparatus:

Pycnometer (e.g., 10 mL) with stopper

Analytical balance (readable to +0.0001 g)

Constant temperature water bath

Thermometer

Procedure:
e Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer with its stopper on the analytical balance. Record this
mass as ma.
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Fill the pycnometer with deionized water and insert the stopper, ensuring any excess water is
expelled through the capillary.

Place the filled pycnometer in a constant temperature water bath set to 20.0 °C or 25.0 °C.
Allow it to equilibrate for at least 20 minutes.

Remove the pycnometer, carefully dry the exterior, and weigh it. Record this mass as m..
Empty and thoroughly dry the pycnometer.

Fill the pycnometer with 1-chloro-2-propanone, insert the stopper, and equilibrate it in the
same constant temperature water bath.

Remove the pycnometer, dry the exterior, and weigh it. Record this mass as ms.

The density of 1-chloro-2-propanone (p_sample) can be calculated using the following
formula: p_sample = [(ms - m1) / (mz2 - m1)] * p_water where p_water is the known density of
water at the experimental temperature.

Determination of Refractive Index using an Abbe
Refractometer

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and a useful indicator of purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft lens tissue

Ethanol or acetone for cleaning

Procedure:
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e Turn on the refractometer's light source.

e Ensure the prisms are clean and dry. Clean with a soft tissue moistened with ethanol or
acetone if necessary.

e Using a dropper, place a few drops of 1-chloro-2-propanone onto the surface of the lower
prism.

¢ Close the prisms securely. The liquid should spread to form a thin film.

o Set the connected water bath to maintain a constant temperature, typically 20.0 °C. Allow
time for the temperature to stabilize.

e Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields
become visible.

o Adjust the chromaticity screw to eliminate any color fringe at the boundary, making the
borderline sharp and clear.

o Use the fine adjustment knob to center the borderline exactly on the crosshairs of the reticle.
o Press the switch to illuminate the scale and read the refractive index value.

» Record the refractive index and the temperature at which the measurement was taken (e.g.,
n2°_D = 1.432).

Determination of Solubility

Solubility is a qualitative or quantitative measure of the ability of a given substance (the solute)
to dissolve in a solvent.

Apparatus:
o Test tubes and a test tube rack
o Graduated pipettes or cylinders

» Vortex mixer (optional)
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Procedure:

e Qualitative Solubility in Water:

[¢]

Place approximately 2 mL of deionized water into a test tube.

[e]

Add 1-chloro-2-propanone dropwise (approx. 0.2 mL) to the test tube.

[e]

Agitate the mixture (e.g., using a vortex mixer or by flicking the tube) for 1-2 minutes.

(¢]

Observe whether the substance dissolves completely (miscible), forms two distinct layers
(immiscible), or partially dissolves (partially soluble). Record your observations.[10]

e Qualitative Solubility in Organic Solvents:

o Repeat the procedure above using various organic solvents such as ethanol, diethyl ether,
and chloroform in place of water.

o Observe and record the solubility of 1-chloro-2-propanone in each solvent.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the systematic characterization of the
physical properties of a chemical substance like 1-chloro-2-propanone.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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